3-Pentanamine, 3-ethyl-, hydrochloride
Description
3-Pentanamine, 3-ethyl-, hydrochloride is a useful research compound. Its molecular formula is C7H18ClN and its molecular weight is 151.68 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Alkaloids
A study by Kalaus et al. (1993) explored the synthesis of compounds with an aspidosperma skeleton, which are related to alkaloids. They utilized a compound synthesized from the hydrochloride of 2-(ethorycarbonyl)tryptamine, leading to the synthesis of various alkaloids like vincadifformine and tabersonine (Kalaus et al., 1993).
Pharmacological Research
Croston et al. (2002) identified a nonpeptidic agonist of the urotensin-II receptor, which includes a compound similar in structure to 3-Pentanamine, 3-ethyl-, hydrochloride. This discovery is significant for pharmacological research, offering a new avenue for drug development (Croston et al., 2002).
Catalysis in Chemical Reactions
Real et al. (1999) reported the use of hydrochlorides, including compounds structurally related to this compound, in producing low symmetry complexes of palladium(II). These complexes proved effective as catalysts for specific chemical reactions, such as hydrocarboxylation (Real et al., 1999).
Geroprotection and Aging Studies
Emanuel and Obukhova (1978) explored the use of a compound structurally related to this compound, as a geroprotector. Their research showed that this compound could increase the lifespan of mice by impacting their survival time and mortality rate, suggesting its potential in controlling aging (Emanuel & Obukhova, 1978).
Properties
IUPAC Name |
3-ethylpentan-3-amine;hydrochloride |
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InChI |
InChI=1S/C7H17N.ClH/c1-4-7(8,5-2)6-3;/h4-6,8H2,1-3H3;1H |
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InChI Key |
ZCIKRRUYIBTLOB-UHFFFAOYSA-N |
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Canonical SMILES |
CCC(CC)(CC)N.Cl |
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Molecular Formula |
C7H18ClN |
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DSSTOX Substance ID |
DTXSID10204613 |
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| Record name | 3-Pentanamine, 3-ethyl-, hydrochloride | |
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Molecular Weight |
151.68 g/mol |
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CAS No. |
56065-46-4 |
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| Record name | 3-Pentanamine, 3-ethyl-, hydrochloride | |
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| Record name | 3-Pentanamine, 3-ethyl-, hydrochloride | |
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| Record name | 3-ethylpentan-3-amine hydrochloride | |
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